Cas no 1346809-11-7 (4-Chloro-2-(2,2,2-trifluoroethoxy)pyridine)

• Product Name: 4-Chloro-2-(2,2,2-trifluoroethoxy)pyridine
• CAS No: 1346809-11-7
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• MDL: MFCD19688649
• CID: 1033832
• PubChem ID: 71303292
• Update Time: 2025-10-31

4-Chloro-2-(2,2,2-trifluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2,2,2-trifluoroethoxy)pyridine
• 4-Chloro-2-(2,2,2-trifluoro-ethoxy)-pyridine
• DTXSID30744869
• F19771
• UQUDIOBRPUWRHV-UHFFFAOYSA-N
• J-514895
• 1346809-11-7
• AKOS016844717
• DB-305522

• MDL： MFCD19688649
• Inchi： 1S/C7H5ClF3NO/c8-5-1-2-12-6(3-5)13-4-7(9,10)11/h1-3H,4H2
• InChI Key： UQUDIOBRPUWRHV-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 211.0011760g/mol
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 4-Chloro-2-(2,2,2-trifluoroethoxy)pyridine

4-Chloro-2-(2,2,2-Trifluoroethoxy)Pyridine: A Comprehensive Overview

4-Chloro-2-(2,2,2-trifluoroethoxy)pyridine, identified by the CAS number 1346809-11-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a chloro substituent at the 4-position and a trifluoroethoxy group at the 2-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-chloro-2-(2,2,2-trifluoroethoxy)pyridine typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic substitution, coupling reactions, and catalytic processes, to optimize its synthesis. These methods not only enhance the scalability of production but also contribute to the sustainability of chemical manufacturing.

The structural features of 4-chloro-2-(2,2,2-trifluoroethoxy)pyridine make it an attractive candidate for use in agrochemicals and pharmaceuticals. The trifluoroethoxy group introduces significant electron-withdrawing effects, which can influence the reactivity and selectivity of the molecule in biological systems. Recent studies have demonstrated its potential as an active ingredient in herbicides due to its ability to inhibit specific enzymatic pathways in plants. Additionally, its chloro substituent enhances its stability under harsh environmental conditions, making it suitable for outdoor applications.

In the realm of materials science, 4-chloro-2-(2,2,2-trifluoroethoxy)pyridine has been investigated for its role in the development of advanced materials such as polymers and coordination compounds. Its ability to act as a ligand in metal complexes has opened new avenues for creating functional materials with tailored properties. For instance, researchers have reported its use in constructing metal-organic frameworks (MOFs) with high surface areas and porosity, which are promising for gas storage and catalysis applications.

The environmental impact and safety profile of 4-chloro-2-(2,2,2-trifluoroethoxy)pyridine have also been subjects of recent research. Studies indicate that while it exhibits effective pesticidal activity, its persistence in soil and water systems requires careful monitoring. Efforts are underway to develop biodegradable formulations that minimize its ecological footprint without compromising its efficacy.

In conclusion, 4-chloro-2-(2,2,2-trifluoroethoxy)pyridine, with its unique chemical structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, driven by ongoing advancements in synthetic chemistry and material science. As researchers delve deeper into understanding its mechanisms and optimizing its utilization, this compound holds immense potential for contributing to sustainable solutions in agriculture and industry.